Cas no 122885-34-1 (4,5-Hexadienoic acid,2-amino-3-methyl-, methyl ester)

• Product Name: 4,5-Hexadienoic acid,2-amino-3-methyl-, methyl ester
• CAS No: 122885-34-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 104381
• Update Time: 2024-01-24

4,5-Hexadienoic acid,2-amino-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Hexadienoic acid,2-amino-3-methyl-, methyl ester
• 4,5-Hexadienoic acid, 2-amino-3-methyl-, methyl ester

• Inchi： 1S/C8H13NO2/c1-4-5-6(2)7(9)8(10)11-3/h5-7H,1,9H2,2-3H3
• InChI Key： FFPCSGHPJIGHDU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C(C)C=C=C

Computed Properties

• Exact Mass: 155.09469

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 189.2±25.0 °C(Predicted)
• PSA: 52.32
• pka: 7.27±0.33(Predicted)